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Compound of Interest

Compound Name: Zinc diethyldithiocarbamate

Cat. No.: B094597

Essential Safety and Handling Guide for Zinc
Diethyldithiocarbamate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Zinc diethyldithiocarbamate.
Adherence to these procedures is vital for ensuring personal safety and environmental
protection.

Hazard Summary

Zinc diethyldithiocarbamate is a hazardous substance that poses several risks. It is harmful if
swallowed, causes skin and serious eye irritation, and may lead to an allergic skin reaction or
respiratory irritation.[1][2][3] Furthermore, it is classified as very toxic to aquatic life with long-
lasting effects.[1][2]

Hazard Classification Data
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Hazard Category

Classification

GHS Hazard Statement

H302: Harmful if swallowed[1]

Acute Oral Toxicity Category 4
[21[3]
i ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[2][3]
i o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[1][2][3]
) , o H317: May cause an allergic
Respiratory/Skin Sensitization Category 1

skin reaction[1][2]

Specific Target Organ Toxicity

Category 3 (Single Exposure)

H335: May cause respiratory

irritation[1][2][3]
Aquatic Hazard (Acute & H410: Very toxic to aquatic life
i Category 1 ] ]
Chronic) with long lasting effects[1][2]
Toxicological Data
Test Species Value
LD50 Oral Rat 700 mg/kg[4]
LD50 Oral Mouse 1400 mg/kg[4]
LD50 Oral Rabbit 400 mg/kg[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety.
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PPE Category

Specification

Rationale

Hand Protection

Neoprene or nitrile rubber
gloves.[5][6][7]

Protects against skin contact,
irritation, and potential

absorption.

Eye & Face Protection

Chemical safety goggles and a
face shield.[1][5]

Prevents eye contact and
serious irritation. Contact

lenses should not be worn.[5]

[6]L7]

Skin & Body Protection

Chemical-resistant lab coat or
a full protective suit.[1][4][5]

Provides a barrier against
accidental spills and dust

contact.

Respiratory Protection

NIOSH-approved dust and
mist respirator.[4][5][6][7]

Required when ventilation is
insufficient or when handling

generates dust.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of Zinc diethyldithiocarbamate.

1. Engineering Controls & Preparation:

o Ventilation: Always handle this chemical in a well-ventilated area.[8] Use a chemical fume

hood or provide appropriate local exhaust ventilation where dust may be generated.[1][5]

o Safety Equipment: Ensure that an emergency eyewash station and a safety shower are

readily accessible in the immediate vicinity of the handling area.[5][6][7]

» Inspect PPE: Before starting, inspect all PPE for integrity. Ensure gloves have no tears or

punctures.[1]

2. Handling the Chemical:

» Avoid Contact: Take extreme care to avoid direct contact with skin and eyes.[1][8]
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e Prevent Dust Formation: Avoid any actions that could generate dust.[1][8] If transferring the
powder, do so carefully and minimize the drop height.

» Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly
with soap and water after handling and before breaks.[5]

3. Storage:
» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][8][9]
e Incompatibilities: Store away from oxidizing agents.[5][7]

Workflow for Handling Zinc Diethyldithiocarbamate

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202627/Zinc_diethyldithiocarbamate.pdf
https://www.scribd.com/document/877880277/4-MSDS-Zinc-Diethyl-Dithiocarbamate
https://www.gelest.com/wp-content/uploads/product_msds/AKZ932.8-msds.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202627/Zinc_diethyldithiocarbamate.pdf
https://www.scribd.com/document/877880277/4-MSDS-Zinc-Diethyl-Dithiocarbamate
https://www.chemicalbook.com/msds/zinc-diethyldithiocarbamate.htm
https://www.gelest.com/wp-content/uploads/product_msds/AKZ932.8-msds.pdf
https://www.gelest.com/wp-content/uploads/AKZ932.5_ZINC-DI-n-BUTYLDITHIOCARBAMATE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b094597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Preparation

:

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Chemical Handling
(In Fume Hood)

4. Storage

Spill Occurs (Tightly Closed Container)

Evacuate &
Follow SDS

5. Decontamination

Spill Cleanup Protocol

6. Doff PPE

7. Waste Disposal

8. Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Zinc diethyldithiocarbamate.
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Emergency First Aid Protocols

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes.[1]
Remove contact lenses if present and easy to do so. Continue rinsing and consult a
physician.[1]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap
and plenty of water.[1] Seek medical attention if irritation or a rash occurs.[2]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide artificial respiration.
Consult a physician.[1]

Ingestion: If swallowed, rinse the mouth with water.[1] Call a poison center or doctor if you
feel unwell. Never give anything by mouth to an unconscious person.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination.

1. Waste Collection:

Collect surplus and non-recyclable solutions in a designated, labeled, and suitable closed
container.

Pick up and arrange disposal without creating dust.[1]

. Professional Disposal:

This material must be disposed of as hazardous waste.[3]

Contact a licensed professional waste disposal service to dispose of this material.[1][6]

Avoid release to the environment.[1][6] Discharge into drains or sewer systems is prohibited.

[1](8]

. Contaminated Materials:
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o PPE: Contaminated gloves must be disposed of after use in accordance with applicable laws

and good laboratory practices.[1]

o Packaging: Dispose of contaminated packaging as unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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zinc-diethyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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